Cas no 5493-73-2 (Benzene, 1-(cyclohexyloxy)-4-nitro-)

• Product Name: Benzene, 1-(cyclohexyloxy)-4-nitro-
• CAS No: 5493-73-2
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 1591180
• PubChem ID: 11962050
• Update Time: 2025-04-24

Benzene, 1-(cyclohexyloxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(cyclohexyloxy)-4-nitro-
• 1-Cyclohexyloxy-4-nitrobenzene
• 1-(Cyclohexyloxy)-4-nitrobenzene
• MFCD17014044
• KS-5492
• AKOS005198585
• 5493-73-2
• SCHEMBL3910348
• JZCYGTUBVIJZOJ-UHFFFAOYSA-N
• 1-cyclohexyloxy-4-nitro-benzene

• MDL： MFCD17014044
• Inchi： 1S/C12H15NO3/c14-13(15)10-6-8-12(9-7-10)16-11-4-2-1-3-5-11/h6-9,11H,1-5H2
• InChI Key： JZCYGTUBVIJZOJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C1CCCCC1

Computed Properties

• Exact Mass: 221.10525
• Monoisotopic Mass: 221.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 3.5

Experimental Properties

• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Benzene, 1-(cyclohexyloxy)-4-nitro-

Benzene, 1-(Cyclohexyloxy)-4-Nitro-: A Comprehensive Overview

Benzene, 1-(cyclohexyloxy)-4-nitro- is a unique chemical compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, also referred to by its CAS Registry Number 5493-73-2, is characterized by its structural complexity and diverse applications across various industries. Its molecular framework features a benzene ring substituted with both a cyclohexyloxy group at the para position and a nitro group at the meta position, making it a fascinating subject for both academic and industrial investigations.

One of the most notable aspects of Benzene, 1-(cyclohexyloxy)-4-nitro- is its potential in pharmaceutical development. Recent studies have highlighted its role as an intermediate in the synthesis of various bioactive compounds. For instance, researchers have explored its application in the creation of nitroaromatic derivatives, which are known for their activity in oncology and antimicrobial therapy. These findings underscore the compound's versatility in drug discovery processes.

In addition to its role in pharmaceuticals, Benzene, 1-(cyclohexyloxy)-4-nitro- has also been studied for its environmental implications. The presence of the nitro group makes it a potential candidate for pollutant detection and degradation studies. Recent advancements in green chemistry have focused on optimizing synthetic pathways to minimize environmental impact, further solidifying this compound's relevance in contemporary research.

The synthesis of Benzene, 1-(cyclohexyloxy)-4-nitro- is a well-documented process that involves multi-step reactions. Key steps include the introduction of the cyclohexyloxy group via nucleophilic substitution and the nitration of the benzene ring at the para position. These procedures are highly efficient and have been refined over the years to ensure optimal yields and purity.

Another area of active research involving Benzene, 1-(cyclohexyloxy)-4-nitro- is its application in materials science. Its structural features make it a valuable component in the development of advanced materials such as polymer precursors and adhesives. These applications are driven by the compound's ability to participate in various polymerization reactions, offering unique properties that enhance material performance.

Furthermore, Benzene, 1-(cyclohexyloxy)-4-nitro- has been explored for its potential as a bioanalytical tool. Its distinct structure allows it to serve as a model compound in studying intermolecular interactions and drug-target binding mechanisms. Such studies are pivotal in advancing our understanding of molecular recognition and designing more effective therapeutic agents.

In conclusion, Benzene, 1-(cyclohexyloxy)-4-nitro- stands out as a multifaceted chemical entity with wide-ranging applications. From its role in pharmaceutical development to its contributions to environmental science and materials engineering, this compound continues to be a focal point of research and innovation. As new advancements emerge, the potential for Benzene, 1-(cyclohexyloxy)-4-nitro- to revolutionize various fields remains ever-expanding.